Cas no 1529140-44-0 (4-amino-3-(2-hydroxy-4-methylphenyl)butanoic acid)

• Product Name: 4-amino-3-(2-hydroxy-4-methylphenyl)butanoic acid
• CAS No: 1529140-44-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5939742
• PubChem ID: 82611994
• Update Time: 2025-11-05

4-amino-3-(2-hydroxy-4-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2-hydroxy-4-methylphenyl)butanoic acid
• 1529140-44-0
• EN300-1796682

• Inchi： 1S/C11H15NO3/c1-7-2-3-9(10(13)4-7)8(6-12)5-11(14)15/h2-4,8,13H,5-6,12H2,1H3,(H,14,15)
• InChI Key： JDGVNZNNSQFCEM-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1C(CN)CC(=O)O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-3-(2-hydroxy-4-methylphenyl)butanoic acid

4-Amino-3-(2-Hydroxy-4-Methylphenyl)butanoic Acid: A Comprehensive Overview

4-Amino-3-(2-Hydroxy-4-methylphenyl)butanoic acid (CAS No. 1529140-44-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as HMB-453, is characterized by its unique structural features, which include an amino group, a hydroxy-substituted phenyl ring, and a butanoic acid moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-amino-3-(2-hydroxy-4-methylphenyl)butanoic acid is of particular interest due to its potential as a lead compound in drug discovery. The presence of the amino group and the hydroxy-substituted phenyl ring provides opportunities for forming hydrogen bonds and hydrophobic interactions, which are crucial for binding to biological targets. Additionally, the butanoic acid moiety can confer favorable pharmacokinetic properties, such as solubility and metabolic stability.

Recent studies have explored the biological activities of 4-amino-3-(2-hydroxy-4-methylphenyl)butanoic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that HMB-453 may have therapeutic potential in treating inflammatory diseases.

Beyond its anti-inflammatory properties, 4-amino-3-(2-hydroxy-4-methylphenyl)butanoic acid has also been investigated for its antioxidant activity. Free radicals and reactive oxygen species (ROS) are known to contribute to various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Studies have demonstrated that HMB-453 can effectively scavenge free radicals and reduce oxidative stress in cellular models. This antioxidant activity makes it a promising candidate for developing treatments for oxidative stress-related diseases.

In the context of drug development, the pharmacokinetic properties of 4-amino-3-(2-hydroxy-4-methylphenyl)butanoic acid are crucial for its therapeutic success. Preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate that HMB-453 exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication.

The safety profile of 4-amino-3-(2-hydroxy-4-methylphenyl)butanoic acid is another important consideration in its evaluation as a potential therapeutic agent. Toxicological studies have shown that this compound has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its continued investigation in clinical trials.

In conclusion, 4-amino-3-(2-hydroxy-4-methylphenyl)butanoic acid (CAS No. 1529140-44-0) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in treating inflammatory diseases and oxidative stress-related conditions make it an exciting area of research in medicinal chemistry and pharmaceutical science. Ongoing studies aim to further elucidate its mechanisms of action and optimize its therapeutic potential for clinical use.